Cas no 41365-75-7 (1-\u200bAmino-\u200b3,\u200b3-\u200bDiethoxypropane)

• Product Name: 1-\u200bAmino-\u200b3,\u200b3-\u200bDiethoxypropane
• CAS No: 41365-75-7
• MF: C₇H₁₇NO₂
• MW: 147.21538233757
• MDL: MFCD00142581
• CID: 89467
• PubChem ID: 521029
• Update Time: 2025-08-05

1-\u200bAmino-\u200b3,\u200b3-\u200bDiethoxypropane Chemical and Physical Properties

Names and Identifiers

• 1-Amino-3,3-diethoxypropane
• 3,3-diethoxypropan-1-amine
• 3-aminopropionaldehyde diethylacetal
• 3,3-Diethoxypropylamine
• 3-Amino-1,1-diethoxypropane
• 3-Aminopropanal diethyl acetal
• 3-Aminopropionaldehyde diethyl acetal
• 1-Propanamine, 3,3-diethoxy-
• PXXMSHBZYAOHBD-UHFFFAOYSA-N
• Propionaldehyde, 3-amino-, diethyl acetal
• zlchem 1268
• 3,3-diethoxy-propylamine
• (3,3-diethoxypropyl)amine
• 3-aminopropanal diethylacetal
• 3,3-Diethoxy-1-propanamine
• 3,3-Diethoxy-1-propanamine #
• [3,3-bis(ethyloxy)propyl]ami
• SB75432
• 3,3-diethoxy-1-propaneamine
• BCP17054
• DS-11386
• CS-0098622
• PXXMSHBZYAOHBD-UHFFFAOYSA-
• 1-Amino-3,3-diethoxypropane (APEA)
• DTXSID60334535
• CHEBI:228279
• AKOS009156652
• [3,3-bis(ethyloxy)propyl]amine
• SCHEMBL366440
• MFCD00142581
• Z966335122
• AMY18832
• 3,3-diethoxypropylammonium
• 3,3-bis(ethyloxy)-1-propanamine
• A825533
• EN300-61479
• 1-Amino-3,3-diethoxypropane, >=97%, liquid
• 41365-75-7
• A51079
• InChI=1/C7H17NO2/c1-3-9-7(5-6-8)10-4-2/h7H,3-6,8H2,1-2H3
• FT-0607321
• DB-049745
• 1-\u200bAmino-\u200b3,\u200b3-\u200bDiethoxypropane

• MDL： MFCD00142581
• Inchi： 1S/C7H17NO2/c1-3-9-7(5-6-8)10-4-2/h7H,3-6,8H2,1-2H3
• InChI Key： PXXMSHBZYAOHBD-UHFFFAOYSA-N
• SMILES： O(CC)C(CCN)OCC

Computed Properties

• Exact Mass: 147.12600
• Monoisotopic Mass: 148.133754
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 6
• Complexity: 62.6
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 0.2
• Topological Polar Surface Area: 44.5

Experimental Properties

• Color/Form: liquid
• Density: 0.915±0.06 g/cm3 (20 ºC 760 Torr),
• Melting Point: No data available
• Boiling Point: 71 ºC (10 Torr)
• Flash Point: 79.3±29.0 ºC,
• Refractive Index: 1.4233-1.4253
• Solubility: Soluble (197 g/l) (25 º C),
• PSA: 44.48000
• LogP: 1.43460
• Sensitiveness: Air Sensitive
• Solubility: Not determined
• Vapor Pressure: No data available

1-\u200bAmino-\u200b3,\u200b3-\u200bDiethoxypropane Security Information

• Signal Word：Danger
• Hazard Statement： H302 (15.22%) H314 (100%)
• Warning Statement： P264Thoroughly clean after treatment
  P280Wear protective gloves/Wear protective clothing/Wear protective goggles/Wear a protective mask
  P305If it enters the eyes
  P351Rinse carefully with water for a few minutes
  P338Remove the contact lens(If any)And easy to operate,Continue flushing
  P337If eye irritation persists
  P313Obtain medical advice/care
• Hazardous Material transportation number：UN 3267 8/PG 2
• WGK Germany：3
• Hazard Category Code： 34
• Safety Instruction： S26; S27; S36/37/39; S45
• Hazardous Material Identification：
• HazardClass：8
• PackingGroup：I
• Risk Phrases：R34
• Packing Group：I
• Safety Term：8
• Packing Group：I
• Hazard Level：8
• Storage Condition：Store at 4 ° C, -4 ° C is better

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Acetals
• Solvents and Organic Chemicals Organic Compounds Organic oxygen compounds Organooxygen compounds Ethers Acetals
• Solvents and Organic Chemicals Organic Compounds Acids/Esters
• Solvents and Organic Chemicals Organic Compounds Hydrocarbons

Additional information on 1-\u200bAmino-\u200b3,\u200b3-\u200bDiethoxypropane

Comprehensive Overview of 1-Amino-3,3-Diethoxypropane (CAS No. 41365-75-7): Properties, Applications, and Industry Trends

1-Amino-3,3-Diethoxypropane (CAS No. 41365-75-7) is a versatile organic compound widely utilized in pharmaceutical synthesis, agrochemical formulations, and specialty chemical manufacturing. This amino-protected aldehyde equivalent is particularly valued for its role as a building block in heterocyclic chemistry, enabling the construction of complex molecular architectures. With the growing demand for high-purity intermediates in drug discovery, this compound has gained significant attention from researchers exploring novel synthetic pathways and green chemistry alternatives.

The molecular structure of 1-Amino-3,3-Diethoxypropane features both amino and acetal functional groups, making it exceptionally useful for controlled release applications. Recent studies highlight its importance in developing pH-sensitive drug delivery systems, aligning with current trends in targeted therapeutics and precision medicine. Industry reports indicate a compound annual growth rate (CAGR) of 6.2% for similar protected amine derivatives between 2022-2027, driven by advancements in bioconjugation techniques and catalytic amination processes.

From a technical perspective, 41365-75-7 demonstrates excellent solubility in polar organic solvents, with particular stability in ethanol and dimethylformamide. This property profile makes it ideal for multistep synthetic sequences where intermediate isolation isn't required. Modern flow chemistry applications have further enhanced its utility, allowing continuous processing with improved atom economy and reduced organic waste generation – key considerations in today's sustainable chemistry initiatives.

Quality specifications for 1-Amino-3,3-Diethoxypropane typically require ≥98% purity by GC analysis, with strict controls on residual solvents and heavy metal content. Leading manufacturers now employ high-performance liquid chromatography (HPLC) for batch-to-batch consistency, addressing the pharmaceutical industry's need for reproducible synthetic outcomes. Analytical challenges associated with this compound often focus on moisture sensitivity and thermal stability, prompting innovations in protective packaging solutions.

Emerging applications explore its potential in material science, particularly as a crosslinking agent for biodegradable polymers. Researchers are investigating its incorporation into self-healing materials and stimuli-responsive coatings, capitalizing on the acetal group's reactivity under acidic conditions. These developments align with search trends showing increased interest in smart material precursors and environmentally friendly additives across scientific databases.

Storage and handling recommendations for CAS 41365-75-7 emphasize protection from humidity and prolonged air exposure, with optimal preservation achieved under inert atmosphere conditions. Modern supply chain solutions now incorporate nitrogen-flushed containers and desiccant packs to maintain product integrity during global distribution. These practices respond to frequent queries about chemical stability maintenance and long-term storage protocols from international buyers.

The synthesis of 1-Amino-3,3-Diethoxypropane typically involves reductive amination of corresponding aldehyde precursors, with recent process optimizations focusing on catalytic hydrogenation methods. Patent literature reveals innovative approaches using heterogeneous catalysts that improve yield while reducing metal contamination – a critical factor for GMP-compliant production. These advancements address common search queries regarding cost-effective synthesis routes and scale-up challenges for amino acetal derivatives.

Regulatory status varies by region, with most jurisdictions classifying 41365-75-7 as a non-hazardous chemical under normal handling conditions. However, proper risk assessment protocols should always precede laboratory use, particularly concerning vapor inhalation and skin contact prevention. Safety data sheets consistently highlight the importance of engineering controls and personal protective equipment when working with this compound in powdered form.

Market analysis indicates growing procurement of 1-Amino-3,3-Diethoxypropane by contract research organizations (CROs) and generic drug manufacturers. This trend reflects broader industry movements toward outsourced chemical development and specialty intermediate sourcing. Pricing intelligence suggests moderate fluctuations tied to raw material availability and logistics factors, with premium pricing for research-grade quantities versus bulk industrial purchases.

Future research directions likely involve enantioselective modifications of this scaffold for chiral auxiliary applications, as well as exploration of its coordination chemistry with transition metals. These potential developments respond to academic interest in asymmetric synthesis and organometallic catalysis, frequently appearing in recent literature citations and conference proceedings. The compound's versatility ensures its continued relevance across multiple chemical innovation sectors.